Cas no 859169-90-7 (Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester)

Butanoic acid, 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester is a boronate ester derivative with applications in organic synthesis and cross-coupling reactions. Its key structural features include a stable dioxaborolane ring and an ethyl ester group, enhancing solubility and reactivity in various reaction conditions. This compound is particularly useful in Suzuki-Miyaura couplings due to its efficient transmetalation properties and air/moisture stability under typical handling conditions. The phenoxy linkage provides additional steric and electronic modulation, making it a versatile intermediate for constructing complex molecular architectures. Its well-defined reactivity profile and compatibility with diverse functional groups make it valuable in pharmaceutical and materials science research.

Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester structure

859169-90-7 structure

Product Name:Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester

CAS No:859169-90-7

MF:C₁₈H₂₇BO₅

MW:334.214986085892

MDL:MFCD08706025

CID:718003

PubChem ID:17749922

Update Time:2025-06-07

Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester
- 4-[4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PHENOXY]-BUTYRIC ACID ETHYL ESTER
- ethyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)butanoate
- ethyl 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]butanoate
- SCHEMBL1621389
- 859169-90-7
- ULQLSUMGMISQGT-UHFFFAOYSA-N
- starbld0000887
- CS-0177775
- DB-360471
- 4-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)phenoxy]butyric acid ethyl ester
- DTXSID50590082
- 4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]butyric acid ethyl ester
- F77077
- MDL： MFCD08706025
- Inchi： 1S/C18H27BO5/c1-6-21-16(20)8-7-13-22-15-11-9-14(10-12-15)19-23-17(2,3)18(4,5)24-19/h9-12H,6-8,13H2,1-5H3
- InChI Key： ULQLSUMGMISQGT-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2)OCCCC(=O)OCC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 334.19500
Monoisotopic Mass: 334.1951541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 8
Complexity: 400
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54Å²

Experimental Properties

PSA: 53.99000
LogP: 2.70790

Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AK Scientific	AMTB1319-250mg	Ethyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)butanoate	859169-90-7	97%	250mg	$360	2025-02-18
AK Scientific	AMTB1319-1g	Ethyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)butanoate	859169-90-7	97%	1g	$990	2025-02-18
eNovation Chemicals LLC	Y0995667-1g	ethyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)butanoate	859169-90-7	95%	1g	$900	2024-08-02
1PlusChem	1P004X2I-100mg	Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester	859169-90-7	98%	100mg	$55.00	2024-04-21
1PlusChem	1P004X2I-250mg	Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester	859169-90-7	98%	250mg	$79.00	2024-04-21
1PlusChem	1P004X2I-1g	Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester	859169-90-7	98%	1g	$178.00	2024-04-21
A2B Chem LLC	AC28682-100mg	Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester	859169-90-7	98%	100mg	$51.00	2024-04-19
A2B Chem LLC	AC28682-250mg	Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester	859169-90-7	98%	250mg	$79.00	2024-04-19
A2B Chem LLC	AC28682-1g	Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester	859169-90-7	98%	1g	$194.00	2024-04-19
Aaron	AR004XAU-100mg	Butanoic acid,4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-, ethyl ester	859169-90-7	98%	100mg	$39.00	2025-02-18